An In-depth Technical Guide to 2-Methyl-5-(p-tolyldiazenyl)aniline (CAS 97-56-3)
An In-depth Technical Guide to 2-Methyl-5-(p-tolyldiazenyl)aniline (CAS 97-56-3)
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Methyl-5-(p-tolyldiazenyl)aniline, also known as o-Aminoazotoluene (B45844) or Solvent Yellow 3, is an azo dye with the CAS number 97-56-3.[1][2] Historically, it has been used in the manufacturing of other dyes and for coloring materials such as oils, fats, and waxes.[1][3] However, its primary significance in the scientific community stems from its well-documented carcinogenic properties.[3][4][5][6] This technical guide provides a comprehensive overview of the chemical and physical properties, toxicological data, experimental protocols, and metabolic pathways of 2-Methyl-5-(p-tolyldiazenyl)aniline to support research and development activities.
Chemical and Physical Properties
This compound is a reddish-brown to golden crystalline solid.[7][8] It is practically insoluble in water but soluble in various organic solvents, including ethanol, acetone, chloroform, and toluene.[9][7][10]
Table 1: Physical and Chemical Properties of 2-Methyl-5-(p-tolyldiazenyl)aniline
| Property | Value | Reference |
| CAS Number | 97-56-3 | [1][9][2] |
| Molecular Formula | C₁₄H₁₅N₃ | [9][3] |
| Molecular Weight | 225.29 g/mol | [9][3] |
| Appearance | Reddish-brown to golden crystals or powder | [1][7][8] |
| Melting Point | 101-102 °C | [1][11] |
| Boiling Point | Sublimes above 150 °C (302 °F) | [12] |
| Solubility | Insoluble in water; Soluble in alcohol, ether, chloroform, oils, fats, acetone, and toluene | [1][9][7][10][12] |
| Vapor Pressure | Negligible | [1] |
| Specific Gravity | 0.57 | [1] |
| UV max (in 50% alcoholic 1N HCl) | 326 nm, 490 nm | [13] |
Toxicological Profile
2-Methyl-5-(p-tolyldiazenyl)aniline is classified as a Group 2B carcinogen by the International Agency for Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[6] It is reasonably anticipated to be a human carcinogen based on sufficient evidence from experimental animal studies.[3][5][6]
Table 2: Toxicological Data for 2-Methyl-5-(p-tolyldiazenyl)aniline
| Parameter | Species | Route of Administration | Value | Reference |
| Carcinogenicity | Mouse, Rat, Hamster, Dog | Oral | Induces tumors of the liver, gall-bladder, lung, and urinary bladder | [14] |
| Carcinogenicity | Mouse, Rat | Subcutaneous Injection | Induced lung tumors, local fibrosarcomas, and hepatomas | [5] |
| Carcinogenicity | Mouse | Dermal Application | Induced liver tumors | [5] |
| Mutagenicity | Not mutagenic in Ames Test | In vitro | Equivocal evidence, with some positive results in in vivo tests | [13] |
| Skin Sensitization | Human | Dermal | May cause an allergic skin reaction, including eczema | [6][8] |
| Proposition 65 NSRL | Human | Oral | 0.2 µ g/day | [15] |
Experimental Protocols
Carcinogenicity Bioassay in Mice (Adapted from NTP Reports)
This protocol provides a general framework for assessing the carcinogenicity of 2-Methyl-5-(p-tolyldiazenyl)aniline in a rodent model.
Objective: To determine the tumor-inducing potential of 2-Methyl-5-(p-tolyldiazenyl)aniline following chronic dietary administration to mice.
Materials:
-
2-Methyl-5-(p-tolyldiazenyl)aniline (CAS 97-56-3), purity >97%
-
Male and female B6C3F1 mice, 6 weeks of age
-
Standard rodent chow
-
Corn oil (vehicle)
-
Animal caging and husbandry equipment
-
Necropsy and histology equipment
Methodology:
-
Dose Preparation: Prepare diets containing 2-Methyl-5-(p-tolyldiazenyl)aniline at various concentrations (e.g., 0, 100, 300 ppm). The compound is first dissolved in corn oil and then mixed into the feed to ensure uniform distribution.
-
Animal Husbandry: House mice in a controlled environment (12-hour light/dark cycle, constant temperature and humidity) with ad libitum access to feed and water.
-
Study Groups: Randomly assign mice to control and treatment groups (50 mice per sex per group).
-
Administration: Administer the prepared diets to the respective groups for a period of 18-24 months.
-
Clinical Observations: Observe animals twice daily for clinical signs of toxicity. Record body weights weekly for the first 13 weeks and monthly thereafter.
-
Necropsy: At the end of the study, euthanize all surviving animals. Perform a complete necropsy on all animals, including those that die prematurely.
-
Histopathology: Collect all major organs and any gross lesions. Preserve tissues in 10% neutral buffered formalin, embed in paraffin, section, and stain with hematoxylin (B73222) and eosin. A certified pathologist should perform a microscopic examination of the tissues.
-
Data Analysis: Analyze tumor incidence data using appropriate statistical methods to determine the carcinogenic potential of the compound.
Analytical Quantification by HPLC-MS/MS
This protocol outlines a general method for the quantification of 2-Methyl-5-(p-tolyldiazenyl)aniline in a biological matrix, such as plasma.
Objective: To develop and validate a sensitive and specific method for the quantification of 2-Methyl-5-(p-tolyldiazenyl)aniline in plasma.
Materials:
-
2-Methyl-5-(p-tolyldiazenyl)aniline analytical standard
-
Internal standard (IS), e.g., an isotopically labeled analog
-
HPLC-grade acetonitrile (B52724), methanol, and water
-
Formic acid
-
Plasma samples (e.g., from toxicology studies)
-
Solid-phase extraction (SPE) cartridges or protein precipitation reagents
-
HPLC system coupled to a tandem mass spectrometer (MS/MS)
Methodology:
-
Standard and Sample Preparation:
-
Prepare stock solutions of the analyte and IS in methanol.
-
Create calibration standards and quality control samples by spiking blank plasma with known concentrations of the analyte.
-
For sample analysis, add the IS to plasma samples.
-
-
Sample Extraction (Protein Precipitation):
-
To 100 µL of plasma, add 300 µL of cold acetonitrile containing the IS.
-
Vortex for 1 minute to precipitate proteins.
-
Centrifuge at 10,000 x g for 10 minutes.
-
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.
-
Reconstitute the residue in the mobile phase.
-
-
LC-MS/MS Conditions:
-
LC Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).
-
Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).
-
Flow Rate: 0.4 mL/min.
-
Injection Volume: 10 µL.
-
Mass Spectrometer: Operate in positive electrospray ionization (ESI+) mode.
-
MRM Transitions: Monitor specific precursor-to-product ion transitions for the analyte and the IS.
-
-
Data Analysis:
-
Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the analyte concentration.
-
Quantify the analyte in unknown samples using the regression equation from the calibration curve.
-
Metabolic Activation and Carcinogenic Mechanism
The carcinogenicity of 2-Methyl-5-(p-tolyldiazenyl)aniline is attributed to its metabolic activation into reactive intermediates that can damage cellular macromolecules, including DNA.
Metabolic Pathway
The metabolic activation of aromatic amines like o-aminoazotoluene is a multi-step process primarily occurring in the liver. The key steps involve:
-
Reductive Cleavage of the Azo Bond: The azo linkage can be reduced by azoreductases, which are present in liver microsomes and gut bacteria, to yield aromatic amines.[10][16] In the case of 2-Methyl-5-(p-tolyldiazenyl)aniline, this would produce o-toluidine (B26562) and 2-methyl-p-phenylenediamine.
-
N-hydroxylation: Cytochrome P450 enzymes, particularly CYP1A2, catalyze the N-hydroxylation of the amino group to form N-hydroxy-arylamines.[9] This is a critical activation step.
-
Esterification: The N-hydroxy metabolites can be further activated by sulfotransferases (SULTs) or N-acetyltransferases (NATs) to form reactive esters.
-
Formation of Nitrenium Ions: These esters are unstable and can spontaneously break down to form highly electrophilic nitrenium ions.
-
DNA Adduct Formation: The nitrenium ions can then react with nucleophilic sites on DNA bases, primarily guanine, to form covalent DNA adducts.[2][17][18] These adducts can lead to mutations during DNA replication if not repaired, ultimately initiating the process of carcinogenesis.
Experimental and Logical Workflows
General Workflow for Carcinogenicity Assessment
The following diagram illustrates a typical workflow for assessing the carcinogenic potential of a chemical compound like 2-Methyl-5-(p-tolyldiazenyl)aniline.
Safety and Handling
Given its classification as a potential human carcinogen, 2-Methyl-5-(p-tolyldiazenyl)aniline must be handled with extreme caution in a laboratory setting.
-
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
-
Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.
-
Handling: Avoid creating dust. Do not ingest or allow skin contact.
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from strong oxidizing agents.
-
Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.
Conclusion
2-Methyl-5-(p-tolyldiazenyl)aniline is a compound of significant toxicological interest due to its carcinogenic properties. This guide has summarized its key chemical and physical characteristics, provided an overview of its toxicological profile, and detailed experimental protocols for its study. The metabolic activation pathway, which is crucial to its mechanism of carcinogenicity, has also been described. Researchers and professionals working with this compound should adhere to strict safety protocols and use the information provided herein to guide their research and development efforts.
References
- 1. o-Aminoazotoluene - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 2. publications.iarc.who.int [publications.iarc.who.int]
- 3. Activation of the aryl hydrocarbon receptor by carcinogenic aromatic amines and modulatory effects of their N-acetylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 5. [Metabolism inhibition stimulates, metabolism activation inhibits cancerogenic activity of ortho-aminoazotoluene in mouse liver] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Ortho-Aminoazotoluene activates mouse Constitutive Androstane Receptor (mCAR) and increases expression of mCAR target genes - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Metabolic activation of carcinogenic heterocyclic aromatic amines by human liver and colon - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. O-AMINOAZOTOLUENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
- 9. storage.imrpress.com [storage.imrpress.com]
- 10. industrialchemicals.gov.au [industrialchemicals.gov.au]
- 11. academic.oup.com [academic.oup.com]
- 12. cdn.toxicdocs.org [cdn.toxicdocs.org]
- 13. o-Aminoazotoluene - PubChem [pubchem.ncbi.nlm.nih.gov]
- 14. o-Aminoazotoluene, 7,12-dimethylbenz[a]anthracene, and N-ethyl-N-nitrosourea, which are mutagenic but not carcinogenic in the colon, rapidly induce colonic tumors in mice with dextran sulfate sodium-induced colitis - PMC [pmc.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. researchgate.net [researchgate.net]
- 17. Biologic Significance of DNA Adducts and Protein Adducts - Drinking Water and Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 18. DNA adducts of heterocyclic amine food mutagens: implications for mutagenesis and carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
